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Compound of Interest

Compound Name: 3-(Cyclohexyloxy)propan-1-amine

Cat. No.: B092173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structure elucidation of 3-
(Cyclohexyloxy)propan-1-amine. It details the key analytical techniques and experimental

protocols used to confirm the chemical structure and purity of this compound. This document

includes a summary of its physicochemical properties, detailed safety and handling

procedures, a plausible synthetic route, and an in-depth analysis of its expected spectroscopic

characteristics. Furthermore, a generalized workflow for the preliminary biological screening of

such novel amine compounds is presented.

Introduction
3-(Cyclohexyloxy)propan-1-amine is a primary amine featuring a cyclohexyloxy group linked

to a propyl chain. Its molecular structure combines the features of a flexible aliphatic amine with

a bulky, lipophilic cyclohexyl ether moiety, suggesting potential applications in medicinal

chemistry and materials science. Accurate structure elucidation is the foundational step in the

research and development of any new chemical entity, ensuring the integrity of subsequent

biological and material science studies. This guide outlines the critical analytical methods for

the unambiguous identification and characterization of 3-(Cyclohexyloxy)propan-1-amine.
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Physicochemical Properties
A summary of the key computed and experimental physicochemical properties of 3-
(Cyclohexyloxy)propan-1-amine is presented in Table 1.

Property Value Source

Molecular Formula C₉H₁₉NO PubChem[1]

Molecular Weight 157.25 g/mol PubChem[1]

IUPAC Name
3-(Cyclohexyloxy)propan-1-

amine
PubChem[1]

CAS Number 16728-63-5 PubChem[1]

Appearance
Colorless to light yellow liquid

(predicted)
General chemical knowledge

Boiling Point Not available

Density Not available

Solubility

Soluble in common organic

solvents (e.g., methanol,

chloroform, dichloromethane).

Limited solubility in water.

General chemical knowledge

Synthesis and Experimental Protocols
While a specific detailed experimental protocol for the synthesis of 3-(Cyclohexyloxy)propan-
1-amine is not readily available in peer-reviewed literature, a plausible and commonly

employed synthetic route is the Williamson ether synthesis followed by amination or a direct

alkylation of 3-aminopropanol. A potential two-step synthesis is outlined below.

Synthesis Workflow
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Step 1: Williamson Ether Synthesis

Step 2: Amination

Cyclohexanol

Sodium Cyclohexoxide

Deprotonation

Sodium Hydride (NaH)
in THF

3-(Cyclohexyloxy)propan-1-ol

SN2 Reaction

3-Chloropropan-1-ol

3-(Cyclohexyloxy)propan-1-ol

O-Tosyl Intermediate

Activation

Tosyl Chloride (TsCl)
in Pyridine

3-(Cyclohexyloxy)propyl Azide

SN2 Reaction

Sodium Azide (NaN3)
in DMF

3-(Cyclohexyloxy)propan-1-amine

Reduction

H2, Pd/C
in Methanol
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Phase 1: In Vitro Screening

Phase 2: Hit-to-Lead

Phase 3: In Vivo Evaluation

3-(Cyclohexyloxy)propan-1-amine

Cytotoxicity Assays
(e.g., MTT, LDH)

Target-Based Screening
(e.g., Enzyme Assays, Receptor Binding)

Phenotypic Screening
(e.g., Cell Proliferation, Reporter Assays)

Hit Identification

Structure-Activity Relationship (SAR) Studies In Vitro ADME/Tox
(e.g., Microsomal Stability, Permeability)

Lead Optimization

Animal Models of Disease Pharmacokinetics/Pharmacodynamics (PK/PD)

Preclinical Candidate Selection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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